2-(Morpholine-4-carbonyl)-1-benzofuran-3-amine
Overview
Description
The compound “2-(Morpholine-4-carbonyl)-1-benzofuran-3-amine” is a complex organic molecule. It contains a morpholine ring, which is a common feature in many pharmaceuticals . It also contains a benzofuran moiety, which is a component of various bioactive compounds.
Synthesis Analysis
While specific synthesis methods for this compound are not available, morpholines can generally be synthesized from 1,2-amino alcohols, aziridines, and epoxides . Benzofurans can be synthesized through various methods including cyclization of 2-halophenols and coupling of salicylaldehydes with acetylenes.Molecular Structure Analysis
The molecular structure of this compound would likely be complex due to the presence of the morpholine and benzofuran rings. The morpholine ring is a six-membered ring with one oxygen and one nitrogen atom . The benzofuran is a fused ring system containing a benzene ring fused to a furan ring.Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the specific conditions and reagents used. Generally, morpholines can undergo a variety of reactions including alkylation, acylation, and sulfonation .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. For example, a compound containing a morpholine ring and a phenylboronic acid group has a molecular weight of 207.03 g/mol, a density of 1.3±0.1 g/cm^3, and a boiling point of 491.6±55.0 °C .Scientific Research Applications
For reference:
- 4-(morpholine-4-carbonyl)phenylboronic acid : (https://www.sigmaaldrich.com/GM/en/product/aldrich/cds005937)
- 2-(morpholino)phenylboronic acid : (https://www.sigmaaldrich.com/US/en/product/aldrich/cds018247)
- Pyrrolidine in Drug Discovery Review : (https://link.springer.com/article/10.1007/s41061-021-00347-5)
Safety And Hazards
Future Directions
The future directions for research on this compound could include exploring its potential biological activities and developing efficient methods for its synthesis. Given the biological activities of morpholine and benzofuran derivatives, this compound could have potential applications in medicinal chemistry .
properties
IUPAC Name |
(3-amino-1-benzofuran-2-yl)-morpholin-4-ylmethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O3/c14-11-9-3-1-2-4-10(9)18-12(11)13(16)15-5-7-17-8-6-15/h1-4H,5-8,14H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QYUNQEYHKHKTFE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=O)C2=C(C3=CC=CC=C3O2)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
>36.9 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID49736435 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
2-(Morpholine-4-carbonyl)-1-benzofuran-3-amine | |
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